Cas no 1820571-03-6 ((2S,4R)-Fmoc-4-cyclohexyl-pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4R)-Fmoc-4-cyclohexyl-pyrrolidine-2-carboxylic acid
• CAS No: 1820571-03-6
• MF: C₂₆H₂₉NO₄
• MW: 419.512767553329
• MDL: MFCD26793611
• CID: 5148412
• PubChem ID: 86810470
• Update Time: 2025-05-20

(2S,4R)-Fmoc-4-cyclohexyl-pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-cyclohexyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carboxylic acid
• 1,2-Pyrrolidinedicarboxylic acid, 4-cyclohexyl-, 1-(9H-fluoren-9-ylmethyl) ester, (2S,4R)-
• (2S,4R)-1-(((9H-fluoren-9-yl)methoxy)carbonyl)-4-cyclohexylpyrrolidine-2-carboxylic acid
• (2S,4R)-Fmoc-4-cyclohexyl-pyrrolidine-2-carboxylicacid
• 1820571-03-6
• MFCD26793611
• E70913
• (2S,4R)-4-cyclohexyl-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidine-2-carboxylic acid
• (2S,4R)-Fmoc-4-cyclohexyl-pyrrolidine-2-carboxylic acid
• (2S,4R)-Fmoc-4-cyclohexyl-pyrrolidine-2-carboxylic acid, 99%

• MDL： MFCD26793611
• Inchi： 1S/C26H29NO4/c28-25(29)24-14-18(17-8-2-1-3-9-17)15-27(24)26(30)31-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,17-18,23-24H,1-3,8-9,14-16H2,(H,28,29)/t18-,24-/m0/s1
• InChI Key： CRUQGOIDPMKBGN-UUOWRZLLSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C[C@@H](C2CCCCC2)C[C@H]1C(O)=O

Computed Properties

• Exact Mass: 419.20965841g/mol
• Monoisotopic Mass: 419.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (2S,4R)-Fmoc-4-cyclohexyl-pyrrolidine-2-carboxylic acid

(2S,4R)-Fmoc-4-cyclohexyl-pyrrolidine-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1820571-03-6, commonly referred to as (2S,4R)-Fmoc-4-cyclohexyl-pyrrolidine-2-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex stereochemistry and functional groups, which make it a valuable tool in the synthesis of bioactive molecules and advanced materials.

The Fmoc (9-fluorenylmethyloxycarbonyl) group is a well-known protecting group in peptide synthesis, and its presence in this compound underscores its potential role in peptide-based drug discovery. The cyclohexyl substituent adds rigidity and hydrophobicity to the molecule, enhancing its stability and bioavailability. The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, contributes to the molecule's versatility in forming hydrogen bonds and participating in various chemical reactions.

Recent studies have highlighted the importance of (2S,4R)-Fmoc-4-cyclohexyl-pyrrolidine-2-carboxylic acid in the development of novel therapeutic agents. Researchers have explored its use as an intermediate in the synthesis of complex polypeptides and cyclic peptides, which are critical components of modern drug design. The stereochemistry of the compound plays a pivotal role in determining its biological activity, making it a key player in enantioselective synthesis.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the coupling of amino acids with Fmoc reagents. The stereochemical configuration at the 2S and 4R positions is achieved through precise control of reaction conditions, ensuring high enantiomeric excess. This level of control is essential for applications in asymmetric catalysis and chiral resolution.

The application of (2S,4R)-Fmoc-4-cyclohexyl-pyrrolidine-2-carboxylic acid extends beyond pharmaceuticals. It has been utilized in the development of advanced materials, such as self-healing polymers and stimuli-responsive systems. Its ability to form stable amide bonds makes it an ideal candidate for these applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the Fmoc group significantly influences the electron distribution within the molecule, enhancing its reactivity in certain chemical transformations. This understanding has paved the way for more efficient synthetic routes and improved yields.

In conclusion, (2S,4R)-Fmoc-4-cyclohexyl-pyrrolidine-2-carboxylic acid stands as a testament to the ingenuity of modern organic chemistry. Its unique combination of functional groups and stereochemistry positions it as a versatile building block in drug discovery and materials science. As research continues to uncover new applications for this compound, its significance in the scientific community is likely to grow further.